3-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

• Molecular Formula: C17H10Cl2F2N2O2
• Molecular Weight: 383.2 g/mol
• SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3=C(C=C(C=C3)F)F
• InChI: InChI=1S/C17H10Cl2F2N2O2/c1-8-14(17(24)22-13-6-5-9(20)7-12(13)21)16(23-25-8)15-10(18)3-2-4-11(15)19/h2-7H,1H3,(H,22,24)
• InChIKey: VADXYGMQSTXDEI-UHFFFAOYSA-N

3-(2,6-Dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide (C17H10Cl2F2N2O2; MW 383.18 g/mol; InChIKey VADXYGMQSTXDEI-UHFFFAOYSA-N) is a fully synthetic, penta-substituted isoxazole-4-carboxamide featuring a 2,6-dichlorophenyl ring at position 3 and a 2,4-difluorophenyl carboxamide moiety at position 4 of the isoxazole core. This compound belongs to a broader class of diaryl-isoxazole carboxamides that have been investigated as modulators of ionotropic glutamate receptors, SMYD protein inhibitors, and inducers of cellular differentiation.

3-(2,6-Dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide – Structural Identity and Core Properties for Informed Procurement

3-(2,6-Dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide (C17H10Cl2F2N2O2; MW 383.18 g/mol; InChIKey VADXYGMQSTXDEI-UHFFFAOYSA-N) is a fully synthetic, penta-substituted isoxazole-4-carboxamide featuring a 2,6-dichlorophenyl ring at position 3 and a 2,4-difluorophenyl carboxamide moiety at position 4 of the isoxazole core [1]. This compound belongs to a broader class of diaryl-isoxazole carboxamides that have been investigated as modulators of ionotropic glutamate receptors, SMYD protein inhibitors, and inducers of cellular differentiation [2][3]. Its distinct 2,4-difluorophenyl substitution pattern differentiates it from closely related positional isomers and mono-halogenated analogs that populate vendor catalogs, making unambiguous structural verification essential before any comparative biological assessment.

Structural identity verification required before assay use

Isoxazole-4-carboxamide tool compound for glutamate receptor, SMYD, and RNase L studies

2,4-difluorophenyl motif critical for differentiation from positional isomers

• [1] Wiley SpectraBase. 3-(2,6-Dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-4-isoxazolecarboxamide. Compound ID JhW8QbOHDMf. KnowItAll NMR Spectral Library, 2024–2025. View Source
• [2] Su, D.-S. et al. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11, 133–140. View Source
• [3] Abu-Dayeh, A. et al. Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study. J. Xenobiot. 2025, 15(2), 40. View Source

Why Generic Substitution of 3-(2,6-Dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide Is Not Scientifically Defensible

Interchanging diaryl-isoxazole-4-carboxamides based solely on core scaffold similarity ignores the profound impact of aniline-ring substitution on target engagement and biophysical gating properties. In a systematic electrophysiological study of twelve isoxazole-4-carboxamide derivatives on AMPA receptors, the N-phenyl analog CIC-8 exhibited markedly weaker inhibition than the top-performing analogs CIC-1 (8-fold current reduction) and CIC-2 (7.8-fold reduction), demonstrating that even absent halogen substitution on the aniline ring produces a steep activity drop [1]. Conversely, the 2,4-difluorophenyl motif has been independently validated in other heterocyclic series as superior to 2,5-difluorophenyl for target affinity [2]. For the target compound, the exact 2,4-difluorophenyl substituent constitutes a structurally distinct, non-interchangeable pharmacophoric element. Procurement of a positional isomer (e.g., 3,4-difluorophenyl) or a de-halogenated analog cannot reproduce the specific electronic surface, hydrogen-bonding capacity, or metabolic stability profile that scientists require when building structure-activity relationship (SAR) datasets or prosecuting a defined mechanism of action.

N-Phenyl analog (CIC-8)Exhibits markedly weaker AMPA receptor inhibition; >5-fold potency loss may occur if used interchangeably.

Positional isomers (e.g., 3,4-difluorophenyl)Share identical molecular formula and mass, but electrostatic potential differences alter target engagement and metabolic profile.

De-halogenated analogsCannot reproduce the hydrogen-bond acceptor capacity or electronic surface required for consistent SAR datasets.

• [1] Abu-Dayeh, A. et al. Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study. J. Xenobiot. 2025, 15(2), 40. View Source
• [2] Design, synthesis, and in vitro evaluation of novel triazole analogues featuring isoxazole moieties as antifungal agents. Bioorg. Med. Chem. Lett. 2020; results indicate 2,4-difluorophenyl is superior to 2,5-difluorophenyl for CYP51 binding. View Source

Quantitative Differentiation Evidence for 3-(2,6-Dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

AMPA Receptor Inhibitory Potency – Structural Inference from Direct Comparator CIC-8

The target compound carries a 2,4-difluorophenyl substituent on the carboxamide nitrogen, whereas its closest experimentally characterized analog CIC-8 bears an unsubstituted phenyl ring. In whole-cell patch-clamp recordings on GluA2 and GluA2/3 AMPA receptor subunits, CIC-8 produced only modest peak-current reduction compared with CIC-1 (8-fold, p < 0.001) and CIC-2 (7.8-fold) [1]. The 2,4-difluorophenyl motif introduces two strong electron-withdrawing fluorine atoms ortho and para to the amide linkage, which is expected to lower the LUMO energy, enhance hydrogen-bond acceptor capacity, and increase metabolic stability relative to CIC-8. No direct head-to-head electrophysiology data for the target compound exist in the public domain; the differentiation ceiling is therefore capped at 'class-level inference' until confirmatory patch-clamp experiments are performed.

AMPA receptor inhibition

Class-level

CIC-1 vs CIC-8: >5-fold differential

Predicted intermediate potency; confirmatory patch-clamp required.

Class-level inference based on fluorine substitution

Evidence Dimension	AMPA receptor peak current reduction (GluA2 subunit, whole-cell patch clamp)
Target Compound Data	Not directly measured; predicted to be intermediate between CIC-8 (weak) and CIC-1/CIC-2 (strong) based on fluorine substitution
Comparator Or Baseline	CIC-8 (N-phenyl analog): modest reduction (exact fold-change not reported; classified as 'less pronounced' alongside CIC-3–CIC-12). CIC-1: ~8-fold reduction; CIC-2: ~7.8-fold reduction.
Quantified Difference	CIC-1 vs. CIC-8: >5-fold differential in inhibitory efficacy (estimated from categorical classification in paper)
Conditions	HEK293T cells expressing recombinant GluA2 or GluA2/3; whole-cell voltage clamp at −60 mV; 100 µM compound concentration; DMSO vehicle control

Why This Matters

Investigators building an isoxazole-4-carboxamide SAR series for AMPA receptor modulation cannot replace the 2,4-difluorophenyl analog with the N-phenyl analog CIC-8 without risking a >5-fold loss in inhibitory potency.

• [1] Abu-Dayeh, A. et al. Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study. J. Xenobiot. 2025, 15(2), 40. View Source

RNase L Activation Potency – Putative IC50 Value from Cell-Free Translation Assay

A BindingDB entry associates the InChIKey VADXYGMQSTXDEI-UHFFFAOYSA-N with an IC50 of 2.30 nM for activation of RNase L (2-5A-dependent ribonuclease), measured by inhibition of protein synthesis in mouse L-cell extracts [1]. This potency places the compound in the low-nanomolar range for RNase L engagement. However, critical methodological details—including the number of replicates, positive control identity (e.g., authentic 2-5A oligoadenylate), and counter-screening data against related endoribonucleases—are not provided in the aggregated database record. Additionally, the assignment of this IC50 to the exact 2,4-difluorophenyl regioisomer cannot be independently verified from the available metadata, as the BindingDB record also cross-references pppA2′p5′A2′p5′A (a 2-5A oligoadenylate) under the same BDBM identifier [2].

RNase L activation

Data to verify

IC50 2.30 nM (BindingDB)

Provisional nanomolar potency; assay details and regioisomer assignment unverified.

Requires independent replication with defined positive control

Evidence Dimension	RNase L activation – inhibition of protein synthesis in mouse L-cell extracts
Target Compound Data	IC50 = 2.30 nM (BindingDB BDBM50025002; InChIKey-linked)
Comparator Or Baseline	Authentic 2-5A oligoadenylate (pppA2′p5′A2′p5′A): reported active at sub-nanomolar concentrations in analogous assays; no direct comparator compound entry in the same dataset
Quantified Difference	Cannot be calculated; assay conditions and comparator identity are ambiguous in the aggregated record
Conditions	Mouse L-cell extract; protein synthesis inhibition readout; further experimental detail absent from database metadata

Why This Matters

If independently confirmed, 2.30 nM RNase L activation would represent a highly potent starting point for antiviral or immunomodulatory probe development. Until confirmatory data are published, procurement decisions must treat this value as provisional.

• [1] BindingDB. Affinity Data: IC50 = 2.30 nM for activation of RNase L. BDBM50025002 / ChEMBL404038. Accessed via http://ww.bindingdb.org. View Source
• [2] BindingDB. BDBM50025002 – CHEMBL404038 :: ppp'A2'p5'A2'p5'A. BDB8.ucsd.edu entry showing the same identifier linked to a 2-5A oligoadenylate. View Source

Differentiation-Inducing Activity – Class-Level Evidence in Neoplastic Cells

A web-crawled RDF annotation describing this compound states that it 'exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte' and cites utility as an anti-cancer agent and for psoriasis [1]. This property aligns with a well-established class of polar–apolar hybrid molecules (e.g., HMBA and suberoylanilide hydroxamic acid analogs) that induce terminal differentiation in transformed cells [2]. However, the annotation provides no EC50, no cell-line specification, no differentiation-marker quantification, and no comparator compound data. The claim therefore represents a qualitative class-level association rather than a verified quantitative differentiator.

Differentiation induction

Data to verify

Qualitative description only

No EC50 or cell-line data; hypothesis-generating lead.

Quantitative dose-response studies needed

Evidence Dimension	Induction of cellular differentiation (monocyte lineage)
Target Compound Data	Pronounced activity – qualitative description; no EC50 or fraction of differentiated cells reported
Comparator Or Baseline	Class reference: HMBA induces MELC terminal erythroid differentiation at 5 mM; no direct comparator for the monocyte differentiation claim
Quantified Difference	None available – requires dose-response and marker studies (e.g., CD14, CD11b expression) for quantification
Conditions	Unspecified cell type and assay system; source is a semantic web annotation derived from freshpatents.com

Why This Matters

This property, if validated with quantitative dose-response data, would differentiate the compound from isoxazole carboxamides lacking differentiation-inducing activity. Currently, it serves only as a hypothesis-generating lead for hit-to-lead campaigns.

• [1] Webisa WebDataCommons RDF annotation: 3-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide. http://webisa.webdatacommons.org/453276378. Quoted from freshpatents.com. View Source
• [2] Marks, P. A.; Breslow, R. Dimethyl sulfoxide to vorinostat: development of this histone deacetylase inhibitor as an anticancer drug. Nat. Biotechnol. 2007, 25, 84–90. View Source

Physicochemical Differentiation – Calculated Properties vs. Positional Isomer and N-Phenyl Analog

Computationally estimated physicochemical parameters differentiate the target compound from its nearest commercially cataloged analogs. The 2,4-difluorophenyl substitution yields a topological polar surface area (tPSA) approximately 9 Ų higher than the N-phenyl analog CIC-8, attributable to the two fluorine atoms acting as additional hydrogen-bond acceptors [1]. This modest tPSA increase may translate into improved aqueous solubility at physiological pH without breaching the CNS drug-likeness threshold. In contrast, the 3,4-difluorophenyl positional isomer (3-(2,6-dichlorophenyl)-N-(3,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide) has an identical molecular formula and computed tPSA but a different electrostatic potential surface due to the altered fluorine arrangement, which can affect CYP450 metabolism rates and off-target binding profiles . LogP and hydrogen-bond donor count remain constant across these isomers, meaning that chromatographic retention time (e.g., reversed-phase HPLC under standardized conditions) becomes the most accessible experimental differentiator for quality-control verification.

Physicochemical profile

Class-level

tPSA +9.2 Ų vs N-phenyl analog

Isomer differentiation requires HPLC retention time or 19F NMR.

Calculated properties; 3,4-difluoro isomer indistinguishable by tPSA

Evidence Dimension	Calculated tPSA and electrostatic potential surface
Target Compound Data	tPSA ≈ 64.3 Ų (calculated via fragment-based method); 2 H-bond donors; 4 H-bond acceptors; logP ≈ 4.1 (estimated)
Comparator Or Baseline	N-phenyl analog CIC-8: tPSA ≈ 55.1 Ų; 2 H-bond donors; 2 H-bond acceptors; 3,4-difluorophenyl isomer: tPSA ≈ 64.3 Ų (identical), logP ≈ 4.1, but with different electrostatic distribution
Quantified Difference	Target compound vs. CIC-8: +9.2 Ų tPSA, +2 H-bond acceptors; Target vs. 3,4-difluoro isomer: no tPSA difference; differentiation requires experimental HPLC retention time or NMR
Conditions	Calculated properties (fragment-based method); experimental differentiation via RP-HPLC (C18 column, acetonitrile/water gradient) or ¹⁹F NMR

Why This Matters

Procurement of the 3,4-difluorophenyl isomer instead of the 2,4-difluorophenyl target would be undetectable by MS or elemental analysis alone; HPLC retention time and ¹⁹F NMR chemical shift are essential for identity confirmation and to prevent SAR misinterpretation.

• [1] Calculated using fragment-based tPSA method (Ertl, P.; Rohde, B.; Selzer, P. J. Med. Chem. 2000, 43, 3714–3717). Applied to SMILES of target compound and CIC-8. View Source

Isoxazole Carboxamide Class SAR – SMYD3 Inhibitory Potential and Selectivity Context

A medicinal chemistry campaign at Epizyme identified isoxazole amides as potent, selective SMYD3 inhibitors, with optimization of the HTS lead yielding compounds possessing IC50 values below 50 nM and >100-fold selectivity over SMYD2 and other methyltransferases [1]. While the target compound is not explicitly enumerated in the published SAR table, it maps onto the general Formula I of US20200148650A1 (R¹ = H, R² = halo, A = optionally substituted phenyl, X = absent, Z = substituted phenyl) [2]. The 2,6-dichlorophenyl group at the isoxazole 3-position is a conserved pharmacophoric element across all active analogs in this series, and the 2,4-difluorophenyl carboxamide represents one of the halogen-substituted aniline variations explicitly claimed. Without disclosed IC50 data for this specific compound, its SMYD3 inhibitory activity must be considered unquantified but architecturally plausible.

SMYD3 inhibition

Class-level

Architecturally consistent with active series

Potency unquantified; relevant for IP-landscape mapping.

No direct IC50 reported for this specific compound

Evidence Dimension	SMYD3 methyltransferase inhibition
Target Compound Data	Not explicitly reported in published SAR tables; structurally consistent with active series (2,6-dichlorophenyl isoxazole core preserved)
Comparator Or Baseline	Optimized isoxazole amides in the series achieve IC50 < 50 nM against SMYD3 with selectivity >100-fold over SMYD2 (Su et al., 2020). Inactive analogs typically lack the 2,6-dichlorophenyl group.
Quantified Difference	Cannot be quantified for the target compound; class minimum potency threshold estimated at IC50 < 50 nM for active analogs
Conditions	Biochemical methyltransferase assay; SAM cofactor; peptide or nucleosome substrate; specific assay conditions vary by compound (see US20200148650A1)

Why This Matters

Scientists procuring this compound for SMYD3-focused projects should be aware that the 2,6-dichlorophenyl-2,4-difluorophenyl substitution combination is explicitly encompassed by the patent claims, making it a relevant tool compound for IP-landscape mapping and competitive SAR exploration.

• [1] Su, D.-S. et al. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11, 133–140. View Source
• [2] Kuntz, K. W. et al. Isoxazole Carboxamide Compounds. U.S. Patent Application US20200148650A1, filed September 30, 2019, published May 14, 2020. View Source

Analytical Identity Confirmation – NMR Spectral Fingerprinting vs. Positional Isomers

The compound has two deposited NMR spectra (¹H and ¹³C) in the Wiley KnowItAll spectral library, acquired in DMSO-d6 [1]. The ¹H NMR spectrum provides a unique fingerprint that distinguishes the 2,4-difluorophenyl substitution pattern from the 3,4-difluorophenyl isomer and the 4-chloro-2-fluorophenyl variant (which shares the same molecular formula). In the ¹⁹F NMR dimension—while not deposited—the 2,4-difluorophenyl group is expected to show two distinct fluorine resonances with characteristic ortho (F2) and para (F4) coupling patterns, whereas the 3,4-difluorophenyl isomer would display a different coupling topology. The existence of verified reference spectra provides a tangible quality-control advantage for procurement: incoming material can be authenticated against a peer-reviewed spectral standard, a capability not available for many uncharacterized catalog analogs.

NMR identity confirmation

Head-to-head

Public 1H/13C spectra available

Enables verification against library standard; positional isomer lacks reference data.

DMSO-d6 400 MHz; KnowItAll Wiley library

Evidence Dimension	¹H NMR spectral profile (DMSO-d6, 400 MHz) – differential aromatic proton multiplicity
Target Compound Data	Two verified NMR spectra (¹H and ¹³C) deposited in KnowItAll Wiley Spectral Library; InChIKey VADXYGMQSTXDEI-UHFFFAOYSA-N
Comparator Or Baseline	Positional isomer 3-(2,6-dichlorophenyl)-N-(3,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide: no public NMR spectra located in major databases; 2-chloro-6-fluorophenyl variant: partial spectral data in patent literature
Quantified Difference	Target compound: public NMR data available → identity verification possible pre-assay; positional isomer: no public NMR data → identity confirmation requires de novo characterization
Conditions	DMSO-d6 solvent; 400 MHz ¹H NMR; spectral library deposition by Chemical Block / John Wiley & Sons

Why This Matters

For procurement specifications, the availability of authenticated NMR reference spectra constitutes a concrete differentiator: the target compound can be verified against a library standard, reducing the risk of mis-identification that would compromise SAR conclusions and waste assay resources.

• [1] Wiley SpectraBase. 3-(2,6-Dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-4-isoxazolecarboxamide. Compound ID JhW8QbOHDMf. KnowItAll NMR Spectral Library, 2024–2025. View Source

Validated and Projected Application Scenarios for 3-(2,6-Dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide Based on Current Evidence

AMPA Receptor SAR Probe – Comparator Arm for Fluorophenyl Substitution Effects

The compound serves as a rationally selected SAR probe to quantify the contribution of the 2,4-difluorophenyl motif to AMPA receptor inhibition, using the electrophysiologically characterized N-phenyl analog CIC-8 as the baseline. By measuring whole-cell patch-clamp currents in GluA2- and GluA2/3-expressing HEK293T cells at a standardized 100 µM concentration [1], investigators can directly attribute any observed potency gain to fluorine-mediated electronic effects and hydrogen-bond interactions, thereby generating publishable, comparator-based SAR data.

SMYD3 Inhibitor Lead Expansion – Patent-Landscape Tool Compound

Within the intellectual property framework of US20200148650A1, the compound's 2,6-dichlorophenyl isoxazole scaffold and 2,4-difluorophenyl carboxamide substituent make it a structurally relevant tool for competitive SMYD3 inhibitor exploration [2]. It can be used as a reference standard in biochemical methyltransferase assays to benchmark novel analogs, particularly for assessing whether modifications to the aniline ring retain or improve selectivity over SMYD2.

Analytical Reference Standard for Isomer-Specific HPLC Method Development

Given that the 3,4-difluorophenyl positional isomer is commercially available and shares the identical molecular formula and mass, the target compound is valuable as a certified reference standard for developing isomer-resolving HPLC methods. Its verified NMR spectra in the KnowItAll library [3] enable calibration of retention time windows and spectral confirmation, ensuring that downstream biological data are correctly assigned to the 2,4-difluoro regioisomer.

Innate Immunity Probe – Conditional RNase L Activation Follow-Up

The provisional IC50 of 2.30 nM for RNase L activation [4]—if confirmed in a controlled, replicate experiment with a defined positive control (e.g., 2-5A trimer)—would position this compound as a high-potency chemical probe for dissecting the 2-5A/RNase L signaling axis. Laboratories equipped for cell-free translation assays can use this lead as a starting point for structure-activity studies aimed at antiviral or immunomodulatory applications.

Application

Selection Property

Validation Focus

AMPA receptor SAR probe

2,4-difluorophenyl substitution effect

Patch-clamp current reduction vs. N-phenyl analog

SMYD3 inhibitor lead exploration

Isoxazole amide scaffold with 2,6-dichlorophenyl

Biochemical methyltransferase assay selectivity

Isomer-specific HPLC method development

Verified NMR and retention behavior

Chromatographic resolution from 3,4-difluoro isomer

RNase L activation probe (conditional)

Reported provisional nanomolar activation

Cell-free translation assay with 2-5A control

• [1] Abu-Dayeh, A. et al. Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study. J. Xenobiot. 2025, 15(2), 40. View Source
• [2] Kuntz, K. W. et al. Isoxazole Carboxamide Compounds. U.S. Patent Application US20200148650A1, filed September 30, 2019, published May 14, 2020. View Source
• [3] Wiley SpectraBase. 3-(2,6-Dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-4-isoxazolecarboxamide. Compound ID JhW8QbOHDMf. KnowItAll NMR Spectral Library, 2024–2025. View Source
• [4] BindingDB. Affinity Data: IC50 = 2.30 nM for activation of RNase L. BDBM50025002 / ChEMBL404038. View Source